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Compound of Interest

Compound Name: N-(phenoxyacetyl)glycine

Cat. No.: B081086

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides essential safety and logistical information for
N-(phenoxyacetyl)glycine, including personal protective equipment (PPE), procedural
guidelines, and disposal plans.

Note: A comprehensive Safety Data Sheet (SDS) for N-(phenoxyacetyl)glycine is not readily
available. The following guidance is based on information for the parent compound, glycine,
and the structurally related compound, phenoxyacetic acid, as well as supplier information
identifying N-(phenoxyacetyl)glycine as an irritant.

Hazard Identification and Personal Protective
Equipment

N-(phenoxyacetyl)glycine is classified as an irritant. It may cause an allergic skin reaction and
serious eye irritation.[1] Therefore, appropriate personal protective equipment is crucial to
minimize exposure.

Table 1: Personal Protective Equipment (PPE) Recommendations
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Recommended for Higher

PPE Category Minimum Requirement Concentrations or Splash
Potential
) Safety glasses with side Chemical safety goggles or a
Eye and Face Protection ) )
shields face shield[2][3]

Double-gloving or wearing
Hand Protection Disposable nitrile gloves thicker, chemical-resistant

gloves

Chemical-resistant apron or

Body Protection Laboratory coat
gown
Not generally required for
small quantities in a well- If dust or aerosols may be
Respiratory Protection ventilated area. Use in a generated, a NIOSH-approved

certified chemical fume hood is  respirator is necessary.[2][4]

strongly recommended.

] Chemical-resistant boots in
Foot Protection Closed-toe shoes )
case of large spills

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is essential for the safe handling of N-
(phenoxyacetyl)glycine.

e Preparation and Work Area:
o Conduct all work with N-(phenoxyacetyl)glycine in a well-ventilated chemical fume hood.
o Ensure that an eyewash station and safety shower are readily accessible.[5]

o Prepare a designated and clearly labeled waste container for all materials contaminated
with the compound.

e Handling the Compound:
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[e]

Wear the appropriate PPE as outlined in Table 1.

o

Avoid inhalation of any dust or aerosols.[2][4]

[¢]

Prevent contact with skin and eyes.[2][3]

[¢]

After handling, wash hands thoroughly with soap and water.

e In Case of a Spill:
o For small spills, absorb the material with an inert absorbent such as vermiculite or sand.

o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for hazardous waste.

o Clean the spill area thoroughly.
Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of exposure.

Table 2: First Aid Measures
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical
attention.[2][3]

Skin Contact

Remove contaminated clothing. Wash skin with
plenty of soap and water for at least 15 minutes.
If irritation or an allergic reaction develops, seek

medical attention.[2][3]

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
medical attention.[3]
) Do not induce vomiting. Rinse mouth with water.
Ingestion

Seek immediate medical attention.

Disposal Plan

All waste containing N-(phenoxyacetyl)glycine must be treated as hazardous waste.

e Liquid Waste: Collect all unused solutions and solvent rinses in a designated, sealed, and

clearly labeled hazardous waste container.

¢ Solid Waste: Contaminated items such as gloves, absorbent materials, and pipette tips

should be placed in a separate, sealed hazardous waste bag or container.

o Glassware Decontamination: Rinse contaminated glassware with a suitable organic solvent

(e.g., ethanol) to remove the bulk of the compound. Collect this rinse as hazardous waste.

Subsequently, wash the glassware thoroughly with soap and water.

Experimental Workflow Diagram

The following diagram illustrates a safe handling workflow for N-(phenoxyacetyl)glycine.
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Safe Handling Workflow for N-(phenoxyacetyl)glycine
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Caption: Workflow for the safe handling of N-(phenoxyacetyl)glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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n-phenoxyacetyl-glycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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